Cas no 128307-10-8 (1,2-Propanediamine, N,N-dimethyl-)

1,2-Propanediamine, N,N-dimethyl- structure
128307-10-8 structure
Product Name:1,2-Propanediamine, N,N-dimethyl-
CAS No:128307-10-8
MF:C5H14N2
MW:102.178061008453
CID:1222852
PubChem ID:99027
Update Time:2025-04-20

1,2-Propanediamine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediamine, N,N-dimethyl-
    • N,N-dimethyl-1,2-Propanediamine
    • AKOS016046448
    • 1, N1,N1-dimethyl-
    • N1,N1-Dimethyl-1,2-propanediamine 2HCl
    • N(1),2-propanediamine
    • N1,N1-Dimethylpropane-1,2-diamine
    • 1,2-Propanediamine,N1,N1-dimethyl-
    • J-002066
    • N1,N1-Dimethyl-propane-1,2-diamine
    • 62689-51-4
    • N1,N1-dimethyl-1,2-propanediamine
    • 1-(Dimethylamino)-2-propylamine
    • EINECS 203-555-9
    • 1,2-Propanediamine, N1,N1-dimethyl-, (2R)-
    • n-dimethylpropylenediamine
    • (+/-)-N1,N1-dimethylpropane-1,2-diamine
    • 1-(DIMETHYLAMINO)ISOPROPYLAMINE
    • 2-Amino-1-dimethylaminopropane
    • EN300-124162
    • CS-B0247
    • N,N-dimethylproylendiamine
    • DA-46451
    • DTXSID10883301
    • 1-DIMETHYLAMINO-2-PROPYLAMINE 98
    • MFCD00014812
    • 128307-10-8
    • N1,2-propanediamine
    • NSC-166323
    • DB-030731
    • 1,2-Propanediamine, N1,N1-dimethyl-
    • NSC166323
    • EINECS 263-699-3
    • 2-dimethylamino-1-methyl-ethylamine
    • DB-059694
    • (1)-N1,N1-Dimethylpropane-1,2-diamine
    • 108-15-6
    • 1,2-Propanediamine, N',N'-dimethyl-, (+-)-
    • ( inverted exclamation markA)-N1,N1-Dimethylpropane-1,2-diamine
    • N(1),N(1)-Dimethyl-1,2-propanediamine
    • NS00041296
    • 1-N,1-N-dimethylpropane-1,2-diamine
    • AS-40524
    • A8665
    • 2-amino-N,N-dimethyl-propylamine
    • (2-aminopropyl)dimethylamine
    • 1-Dimethylamino-2-propylamine, 98%
    • 1-Dimethylamino-2-propylamine
    • AKOS000142569
    • NSC 166323
    • SCHEMBL133715
    • Inchi: 1S/C5H14N2/c1-5(6)4-7(2)3/h5H,4,6H2,1-3H3
    • InChI Key: RRQHLOZQFPWDCA-UHFFFAOYSA-N
    • SMILES: N(C)(C)CC(C)N

Computed Properties

  • Exact Mass: 102.115698455g/mol
  • Monoisotopic Mass: 102.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 43.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 29.3Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd